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Compound of Interest
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Cat. No.: B165914

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound
Butopyronoxyl (CAS No. 532-34-3), a historically significant, synthetically produced insect
repellent. This document collates available data on its chemical and physical properties,
provides a detailed experimental protocol for its synthesis, and discusses its biological activity
as an insect repellent. While the precise molecular mechanism of action is not fully elucidated,
this guide outlines the current understanding of insect olfaction and proposes a likely pathway
through which Butopyronoxyl exerts its repellent effects. All quantitative data are presented in
structured tables for clarity and comparative analysis.

Chemical Information

Butopyronoxyl, also known by trade names such as Indalone, is chemically identified as butyl
3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate.[1] It is a yellow to pale reddish-brown
liquid with a characteristic aromatic odor.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Butopyronoxyl is provided in Table
1.
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Property Value Reference
CAS Number 532-34-3 [1]
Molecular Formula C12H1804 [2]
Molecular Weight 226.27 g/mol [2]
Appearance \.(ell'ow to pale reddish-brown

liquid
Odor Aromatic
Boiling Point 256-270 °C at 760 mmHg
Density 1.054 g/mL at 25 °C

Vapor Pressure

0.00619 mmHg at 25°C

Solubility

Insoluble in water; miscible
with alcohol, chloroform, ether,

and glacial acetic acid

Synthesis

Butopyronoxyl is synthesized via a condensation reaction between mesityl oxide and dibutyl

oxalate in the presence of a base catalyst, such as sodium ethoxide.

Experimental Protocol: Synthesis of Butopyronoxyl

This protocol is based on the general description of the condensation reaction.

Materials:

Mesityl oxide

Dibutyl oxalate

Sodium ethoxide

Anhydrous ethanol (solvent)
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Hydrochloric acid (for neutralization)

Sodium chloride (for washing)

Anhydrous magnesium sulfate (for drying)

Distillation apparatus

Procedure:

e A solution of sodium ethoxide in anhydrous ethanol is prepared in a round-bottom flask
equipped with a reflux condenser and a dropping funnel.

o A mixture of mesityl oxide and dibutyl oxalate is added dropwise to the sodium ethoxide
solution with constant stirring.

e The reaction mixture is then heated under reflux for several hours to ensure the completion
of the condensation reaction.

 After cooling to room temperature, the mixture is neutralized with dilute hydrochloric acid.

e The organic layer is separated, washed with a saturated sodium chloride solution, and dried
over anhydrous magnesium sulfate.

e The crude product is purified by vacuum distillation to yield pure Butopyronoxyl.

Logical Workflow for Butopyronoxyl Synthesis
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Caption: Synthesis of Butopyronoxyl via condensation.

Biological Activity: Insect Repellent

Butopyronoxyl is primarily known for its activity as an insect repellent, effective against a
range of biting insects.

Quantitative Repellency Data

While extensive contemporary studies are lacking due to its discontinued use, historical data
indicates its efficacy. The following table summarizes available toxicity data, which is an indirect
measure of its biological activity.

) Route of
Test Organism . . LDso Value Reference
Administration

Rat Oral 7400 mg/kg
Mouse Oral 11,600 mg/kg
Rabbit Oral 5400 mg/kg

Note: Lower LDso values indicate higher toxicity.
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Proposed Mechanism of Action

The precise molecular target and signaling pathway for Butopyronoxyl have not been
definitively established. However, based on the current understanding of insect olfaction, a
plausible mechanism can be proposed. Insect repellents are thought to interfere with the
insect's olfactory system, either by blocking the receptors that detect host odors or by activating
receptors that trigger an aversive response.

The insect olfactory system relies on several key protein families:

e Odorant-Binding Proteins (OBPs): Located in the sensillum lymph, these proteins bind to
hydrophobic odorant molecules and transport them to the olfactory receptors.

o Odorant Receptors (ORs): These are transmembrane proteins located on the dendrites of
olfactory sensory neurons (OSNSs). Binding of an odorant to an OR initiates an electrical
signal.

« lonotropic Receptors (IRs): Another class of chemosensory receptors that function as ligand-
gated ion channels.

It is hypothesized that Butopyronoxyl, being a volatile organic compound, interacts with one
or more of these protein families to disrupt the normal detection of host cues.

Proposed Signaling Pathway for Butopyronoxyl's Repellent Action
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Caption: Hypothesized mechanism of Butopyronoxyl repellency.
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Safety and Toxicology

Butopyronoxyl is considered to have low acute toxicity in mammals, as indicated by the LDso
values in Table 2. However, it is no longer registered for use as an insect repellent by the US
EPA.

Conclusion

Butopyronoxyl is a synthetic organic compound with a history of use as an insect repellent. Its
synthesis is a straightforward condensation reaction. While its efficacy as a repellent is
documented, the specific molecular interactions and signaling pathways responsible for this
effect are not well-understood. Future research employing techniques such as
electrophysiology, in silico molecular docking, and genetic studies could elucidate the precise
mechanism of action of Butopyronoxyl and similar repellent molecules on the insect olfactory
system. This knowledge could aid in the design of novel and more effective insect repellents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scribd.com [scribd.com]
e 2. Butopyronoxyl | C12H1804 | CID 10760 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to Butopyronoxyl (CAS No.
532-34-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165914#cas-number-532-34-3-chemical-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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